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Compound of Interest

Compound Name: N-Methyl-N-formylhydrazine

Cat. No.: B129408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of N-
Methyl-N-formylhydrazine (CAS No. 758-17-8), a suspected carcinogen.[1] Adherence to

these procedures is essential to minimize exposure and ensure a safe laboratory environment.

Hazard Summary
N-Methyl-N-formylhydrazine is a toxic compound and a suspected carcinogen with

experimental carcinogenic data.[1] It is poisonous by ingestion and may cause respiratory

irritation upon inhalation.[2] The chemical and toxicological properties have not been thoroughly

investigated.[2] It is also a flammable material.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to N-Methyl-N-
formylhydrazine. The following table summarizes the recommended PPE. Since specific

permeation data for N-Methyl-N-formylhydrazine is not readily available, recommendations

are based on guidelines for handling hydrazines and other carcinogenic chemicals. It is crucial

to consult the specific Safety Data Sheet (SDS) for the product in use.[3]
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PPE Category Item Specification

Hand Protection Gloves

Wear double gloves. Use

disposable nitrile gloves

(minimum 4mil thickness) as

the inner layer. For the outer

layer, butyl rubber or Viton®

gloves are recommended for

handling hydrazines.[3][4]

Always inspect gloves for

integrity before use and use

proper removal techniques to

avoid skin contact.[2]

Eye Protection Safety Eyewear

Chemical splash goggles are

required. When there is a

significant risk of splashing, a

face shield should be worn in

addition to goggles.[3]

Respiratory Protection Respirator

For nuisance exposures, a

NIOSH-approved P95 (US) or

P1 (EU EN 143) particle

respirator may be used. For

higher-level protection, a

NIOSH-approved air-purifying

respirator (APR) with organic

vapor/acid gas (OV/AG)

cartridges (e.g., 3M 6000

series with 6003 or 60926

cartridges) is recommended.[3]

[5][6][7] In situations with the

potential for high

concentrations, a full-face

supplied-air respirator or a self-

contained breathing apparatus

(SCBA) should be used.[8]
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Body Protection Protective Clothing

A lab coat must be worn.[3]

For procedures with a higher

risk of splashes or spills,

impervious clothing such as a

chemical-resistant apron or

coveralls (e.g., Tychem®) is

required.[2]

Foot Protection Footwear

Closed-toe shoes are

mandatory in the laboratory.

For large-scale operations or

spill response, chemical-

resistant boots should be

worn.[3]

Occupational Exposure Limits
There are no specific OSHA PEL or ACGIH TLV values established for N-Methyl-N-
formylhydrazine. However, due to its structural similarity to and hydrolysis to methylhydrazine,

the exposure limits for methylhydrazine should be considered as a conservative guide.[9]

Organization Exposure Limit Value

OSHA
Permissible Exposure Limit

(PEL) - Ceiling
0.2 ppm (0.35 mg/m³)[10]

NIOSH
Recommended Exposure Limit

(REL) - Ceiling (120 minutes)
0.04 ppm (0.08 mg/m³)[10]

ACGIH
Threshold Limit Value (TLV) -

Time-Weighted Average (TWA)
0.01 ppm[11]

Note: Methylhydrazine is classified as a potential occupational carcinogen by NIOSH and a

confirmed animal carcinogen with unknown relevance to humans (A3) by ACGIH.[10][11]

Operational Plan: Handling and Storage
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Designated Area: All work with N-Methyl-N-formylhydrazine must be conducted in a

designated area, such as a chemical fume hood, that is clearly marked with warning signs.[8]

[12][13]

Engineering Controls: A properly functioning chemical fume hood is the primary engineering

control to minimize inhalation exposure.[3][8] For weighing solids, a vented balance enclosure

should be used.[13]

Storage: Store N-Methyl-N-formylhydrazine in a cool, dry, and well-ventilated area,

segregated from incompatible materials such as oxidizing agents.[8] The container must be

tightly closed and clearly labeled.[8]

Experimental Protocol: Use of N-Methyl-N-
formylhydrazine in the Synthesis of Marbofloxacin
N-Methyl-N-formylhydrazine is a known reagent in the synthesis of the veterinary antibiotic

Marbofloxacin. The following is a generalized procedure based on available literature. This is

not a substitute for a validated, laboratory-specific protocol and risk assessment.

Materials:

Compound of Formula (V) (precursor)

Toluene

N-methylpiperazine

Triethylamine

N-Methyl-N-formylhydrazine

Purified water

Potassium hydroxide

Hydrochloric acid
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Dichloromethane

Anhydrous sodium sulfate

Procedure:

In a chemical fume hood, charge a reaction flask with toluene, N-methylpiperazine, and

triethylamine.

With stirring, add the precursor compound (Formula V).

Heat the mixture to reflux and maintain for 8-12 hours.

Cool the reaction mixture to room temperature.

Add purified water and potassium hydroxide.

Heat the mixture to 60-90°C and maintain for 3-5 hours.

Cool the mixture to 20-25°C and separate the aqueous phase.

Adjust the pH of the aqueous phase to 6.8-7.2 with hydrochloric acid.

Extract the product with dichloromethane.

Dry the organic phase with anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the intermediate product.[14]

Disposal Plan
Waste Segregation and Collection: All materials contaminated with N-Methyl-N-
formylhydrazine, including empty containers, pipette tips, gloves, and absorbent pads, must

be collected as hazardous waste.[12]

Disposal Method: The recommended disposal method for N-Methyl-N-formylhydrazine is

incineration in a chemical incinerator equipped with an afterburner and scrubber.[2] This should

be carried out by a licensed professional waste disposal service.[2] Do not dispose of this

chemical down the drain.[2]
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Emergency Procedures
Spills:

Evacuate the immediate area and alert others.

If the spill is large or you are not trained to handle it, contact your institution's emergency

response team.

For small spills within a chemical fume hood, use an absorbent material to contain the spill.

Collect the absorbent material and any contaminated items in a sealed container for

hazardous waste disposal.

Decontaminate the area with an appropriate cleaning agent.

Exposure:

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention.[3]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[3]
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Workflow for Handling N-Methyl-N-formylhydrazine
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Caption: Logical workflow for handling N-Methyl-N-formylhydrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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